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Compound of Interest

Compound Name:
1-Cyanocyclopropane-1-sulfonyl

chloride

Cat. No.: B12821923

Get Quote

Executive Summary & Chemical Identity
1-Cyanocyclopropane-1-sulfonyl chloride (CAS: 1935504-17-8) is a high-value, reactive

electrophile utilized primarily in medicinal chemistry for the introduction of the conformationally

constrained cyanocyclopropyl sulfonyl motif.

Unlike simple alkyl sulfonyl chlorides, this reagent possesses a "push-pull" electronic

environment. The electron-withdrawing cyano group (

) adjacent to the sulfonyl chloride (

) significantly enhances the electrophilicity of the sulfur atom, making it hyper-sensitive to
nucleophilic attack, particularly by atmospheric moisture.

CAS Number: 1935504-17-8

Molecular Formula:

Physical State: Liquid (typically) or low-melting solid depending on purity.
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Primary Hazard: Corrosive; reacts violently with water to release HCl gas.

Physicochemical Instability Profile
To store this compound effectively, one must understand the mechanisms driving its

degradation. It is not merely "unstable"; it follows specific decomposition pathways driven by

thermodynamics.

The Hydrolysis Cascade (Primary Failure Mode)
The primary threat to storage integrity is hydrolysis. Due to the electron-withdrawing nature of

the cyano group attached to the

-carbon, the sulfur atom is highly electron-deficient. Upon contact with water (even trace
atmospheric humidity), the following cascade occurs:

Nucleophilic Attack: Water attacks the sulfur center.

Elimination: Chloride is expelled as a leaving group.

Acid Generation: 1-cyanocyclopropane-1-sulfonic acid and Hydrogen Chloride (HCl) are

formed.

Autocatalysis: The generated HCl is hygroscopic, pulling more moisture from the air,

accelerating the cycle.

Thermal Decomposition (Secondary Failure Mode)
While less immediate than hydrolysis, sulfonyl chlorides are prone to thermal desulfonylation,

releasing sulfur dioxide (

) and the corresponding alkyl chloride. The strain energy of the cyclopropane ring adds a
thermodynamic driving force that can lower the activation energy for this decomposition
compared to linear alkyl analogs.

Visualization of Degradation Pathways
The following diagram illustrates the mechanistic pathways that must be inhibited during

storage.
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Figure 1: Primary decomposition pathways. The red path (hydrolysis) is the critical storage risk,

leading to autocatalytic degradation.

The Self-Validating Storage Protocol
Do not rely on standard "store cool and dry" labels. Use a Self-Validating System where the

storage method itself provides visual or physical cues of integrity.

Environmental Control

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12821923/docs?utm_src=pdf-body-img#technical-guide-storage-handling-of-1-cyanocyclopropane-1-sulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12821923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Requirement Rationale

Temperature
-20°C (Long-term)2-8°C

(Active use)

Lowers kinetic energy,

significantly slowing both

hydrolysis and thermal

desulfonylation rates.

Atmosphere Argon (Preferred) or Nitrogen

Argon is heavier than air and

forms a "blanket" over the

liquid, providing superior

protection against moisture

ingress compared to Nitrogen.

Container Glass with PTFE-lined Septum

Plastic leaches plasticizers and

is permeable to moisture over

time. A septum allows reagent

withdrawal without exposing

the bulk material to air.

Desiccant Secondary Containment

Store the primary vial inside a

jar containing active desiccant

(e.g., Drierite or molecular

sieves) to create a "dry micro-

climate."

Handling Workflow (The "Air-Free" Technique)
Because the reagent is a liquid, never pour it. Pouring introduces a massive surface area to

humid air.

Equilibrate: Allow the cold vial to warm to room temperature before opening. Opening a cold

vial condenses atmospheric water immediately into the reagent.

Purge: Insert a needle connected to an Argon line (low pressure) into the septum.

Withdraw: Use a dry, gas-tight syringe to withdraw the required volume.

Seal: Parafilm is insufficient. If the septum is punctured, replace the cap or transfer to a new

vial under inert atmosphere if storing for >1 month.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12821923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control & Troubleshooting
Before committing this reagent to a high-value synthesis, validate its purity.

Quick Check (The "Fizz" Test):

Method: Add a drop of reagent to water in a test tube.

Observation: It should sink (density > 1) and slowly react.

Warning Sign: If it dissolves instantly with a violent hiss, it may already be partially

hydrolyzed to the sulfonic acid (which is water-soluble), or it is highly reactive (good) but

requires extreme caution.

Better QC: Run a 1H NMR in

.

Valid: Sharp multiplets for the cyclopropane ring (typically 1.5 - 2.0 ppm range).

Degraded: Broad peaks shifting downfield (sulfonic acid formation) or loss of integration in

the cyclopropyl region.

Decision Logic for Handling
Use the following logic flow to determine if the reagent is safe to use.
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Figure 2: Operational workflow for retrieving and validating the reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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